Cas no 81104-39-4 (3-hydroxyphenylacetaldehyde)

• Product Name: 3-hydroxyphenylacetaldehyde
• CAS No: 81104-39-4
• Molecular Formula: C₈H₈O₂
• Molecular Weight: 136.147922515869
• CID: 2142393
• PubChem ID: 14995207

3-hydroxyphenylacetaldehyde Properties

Names and Identifiers

• 3-hydroxyphenylacetaldehyde
• 2-(3-Hydroxyphenyl)acetaldehyde
• F91514
• SCHEMBL350297
• 3-hydroxylphenylacetaldehyde
• MHPBVODJMXUTCU-UHFFFAOYSA-N
• AKOS006316328
• EL-0713
• DB-294355
• 3,4-Hydroxyphenylacetaldehyd
• Benzeneacetaldehyde, 3-hydroxy-
• 81104-39-4

• InChIKey： MHPBVODJMXUTCU-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8O2/c9-5-4-7-2-1-3-8(10)6-7/h1-3,5-6,10H,4H2
• SMILES： C1=CC(=CC(=C1)O)CC=O

Computed Properties

• Exact Mass: 136.052429494g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 136.052429494g/mol
• Heavy Atom Count: 10
• Complexity: 112
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes